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Solubility Data Summary

The table below summarizes available solubility and physical property data for acetamidoxime.

Property Value / Description Source / Reference

Solubility in
Methanol

Soluble TCI America (Specifications)

[1] [2]

Other Solubility
Notes

Soluble in water and alcohol; insoluble in ether

and pentane

Fisher Scientific [3]

Melting Point 134°C - 138°C Multiple Suppliers [1] [4] [3]

Physical State White to almost white powder to crystal TCI America [1]

Molecular Weight 74.08 g/mol TCI America, Fisher Scientific

[1] [3]

Experimental Context and Handling

Acetamidoxime is described as a useful reagent for constructing heterocyclic compounds [1]. In one

synthetic procedure, it was dissolved directly in Tetrahydrofuran (THF), suggesting practical solubility in
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common organic solvents for reaction conditions [1].

For safe handling, note that acetamidoxime has the following GHS hazard statements: H302 + H312 +

H332 (Harmful if swallowed, in contact with skin, or if inhaled), H315 (Causes skin irritation), and H319

(Causes serious eye irritation) [1] [2]. Appropriate personal protective equipment, including gloves and eye

protection, is recommended [1].

Research and Methodological Considerations

The available data is sufficient to confirm solubility in methanol but lacks quantitative detail (e.g., mg/mL or

g/L). For rigorous preformulation work, you may need to determine the exact solubility profile

experimentally.

A modern approach to solubility determination involves the static equilibrium method, where an excess of

the solid compound is added to the solvent and the mixture is agitated in a constant temperature water bath

until equilibrium is achieved [5]. The concentration of the saturated solution is then analyzed, typically by

HPLC or UV-Vis spectroscopy [5].

The following diagram illustrates a generalized workflow for experimental solubility determination.
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Start Solubility Determination

Add excess solute to solvent
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 concentration (e.g., HPLC)
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General workflow for experimental solubility determination [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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